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Compound of Interest

Compound Name: Cholanthrene, 5-methyl-

Cat. No.: B15369966 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of hazardous chemicals is a cornerstone of laboratory safety and regulatory

compliance. 5-Methylcholanthrene, a potent carcinogen, requires stringent disposal procedures

to mitigate risks to human health and the environment. This guide provides essential, step-by-

step information for the safe and compliant disposal of 5-methylcholanthrene.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 5-methylcholanthrene with

the utmost care. The substance is classified as toxic if swallowed or in contact with skin, and

fatal if inhaled.[1] It may also cause damage to organs through prolonged or repeated

exposure.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses with side shields or goggles, and a lab coat.[3] In situations

with a risk of inhalation, a dust respirator or a full-facepiece, pressure-demand air-supplied

respirator is necessary.[3][4][5]

Spill Management:

Minor Spills (<100 ml): If trained, you may clean up small spills.[6] Use dry clean-up

procedures to avoid generating dust.[5] Collect the material using a vacuum or by sweeping

and place it in a suitable, sealed container for disposal.[5][7]
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Major Spills (>100 ml): Evacuate the area immediately and alert emergency responders and

your institution's Environmental Health and Safety (EHS) department.[6]

Waste Classification and Regulatory Framework
5-Methylcholanthrene is considered a hazardous waste due to its carcinogenicity.[4][7][8] In

many jurisdictions, a waste containing a carcinogen at a concentration of 0.001% or greater by

weight is classified as hazardous.[9][10] It is the responsibility of the waste generator to

perform a "waste determination" to ensure compliance with federal, state, and local regulations.

[8] This substance is listed under California's Proposition 65 as a chemical known to cause

cancer.[2]

Step-by-Step Disposal Protocol
Containerization:

Collect all 5-methylcholanthrene waste, including contaminated labware (e.g., pipette tips,

gloves, empty containers), in a designated, compatible, and leak-proof hazardous waste

container.[8]

Ensure the container is kept tightly sealed except when adding waste.[8]

Labeling:

Clearly label the container with the words "Hazardous Waste."[8]

The label must also include the full chemical name ("5-Methylcholanthrene" or "3-

Methylcholanthrene"), the accumulation start date, and a clear description of the contents.

[8]

Accumulation and Storage:

Store the hazardous waste container at or near the point of generation in a designated

satellite accumulation area.[4]

This area should be a cool, dry, and well-ventilated space away from incompatible

materials such as oxidizing agents.[3]
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Store the waste in a locked-up location to restrict access.[1]

Waste Pickup and Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[6][11]

Do not dispose of 5-methylcholanthrene down the drain or in the regular trash.[8]

All disposal must be conducted in accordance with local, regional, national, and

international regulations.[1]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the

handling and disposal of 5-methylcholanthrene.

Parameter Value Reference

Hazardous Waste

Concentration Threshold

(Carcinogen)

≥ 0.001% by weight [9][10]

Oral LD50 (ATE) 100 mg/kg [1]

Dermal LD50 (ATE) 300 mg/kg [1]

Inhalative LC50/4 h (ATE) 0.05 mg/l [1]

Satellite Accumulation Limit Up to 55 gallons [4]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 5-methylcholanthrene.
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Disposal Workflow for 5-Methylcholanthrene Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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